REACTION_CXSMILES
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[OH:1][N:2]1[C:10](=[O:11])[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[C:3]1=[O:12].Br[CH2:14][C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1>>[CH2:14]([O:1][N:2]1[C:10](=[O:11])[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[C:3]1=[O:12])[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ON1C(C2=CC=CC=C2C1=O)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrCC1=CC=CC=C1
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Name
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intermediate G
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)ON1C(C2=CC=CC=C2C1=O)=O
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Type | Value | Analysis |
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YIELD: PERCENTYIELD | 64% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |